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Compound of Interest

Compound Name: TCO-PEG12-TFP ester

Cat. No.: B15543507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of TCO-PEG12-TFP ester, a heterobifunctional

crosslinker, and its application in bioconjugation. We will delve into its chemical properties,

mechanism of action, and provide detailed experimental protocols for its use.

Introduction to TCO-PEG12-TFP Ester
TCO-PEG12-TFP ester is a powerful tool in the field of bioconjugation, enabling the covalent

linkage of biomolecules with high efficiency and specificity. It is comprised of three key

components:

trans-Cyclooctene (TCO): A strained alkene that serves as a highly reactive dienophile in

inverse electron-demand Diels-Alder (IEDDA) cycloaddition reactions with tetrazines. This

"click chemistry" reaction is known for its exceptionally fast kinetics and bioorthogonality,

meaning it proceeds rapidly under physiological conditions without interfering with native

biological processes.

Polyethylene Glycol (PEG12): A 12-unit polyethylene glycol spacer. The hydrophilic nature of

the PEG chain enhances the aqueous solubility of the molecule and the resulting conjugate.

It also provides a flexible linker that minimizes steric hindrance between the conjugated

biomolecules.
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Tetrafluorophenyl (TFP) Ester: An amine-reactive functional group. TFP esters react with

primary amines (such as the side chain of lysine residues in proteins) to form stable amide

bonds. Notably, TFP esters exhibit greater stability towards hydrolysis in aqueous media

compared to the more common N-hydroxysuccinimide (NHS) esters, leading to more

efficient and reproducible labeling of biomolecules.[1][2][3]

The combination of these three moieties makes TCO-PEG12-TFP ester a versatile reagent for

a variety of bioconjugation applications, including the development of antibody-drug conjugates

(ADCs), PROteolysis TArgeting Chimeras (PROTACs), and fluorescently labeled probes for

imaging.[4][5][6]

Core Properties and Specifications
A summary of the key quantitative data for TCO-PEG12-TFP ester is presented in the table

below.

Property Value Reference

Molecular Formula C₄₂H₆₇F₄NO₁₆ [7]

Molecular Weight 917.98 g/mol [7]

Purity >96% [7]

Solubility Soluble in DMSO, DMF [4]

The Chemistry of Bioconjugation
The bioconjugation process using TCO-PEG12-TFP ester is a two-step process, leveraging

two distinct and orthogonal chemical reactions.

Amine Labeling via TFP Ester
The first step involves the reaction of the TFP ester with primary amines on a biomolecule of

interest (e.g., a protein, antibody, or peptide). This reaction, which forms a stable amide bond,

is most efficient at a slightly basic pH (typically 7.5-8.5). The increased stability of the TFP ester

in aqueous solutions compared to NHS esters provides a wider window for this reaction to

occur, leading to higher labeling efficiencies.[1][2][8]
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Bioorthogonal Ligation via TCO-Tetrazine Click
Chemistry
Once the biomolecule is functionalized with the TCO group, it can be reacted with a second

molecule bearing a tetrazine moiety. This inverse electron-demand Diels-Alder reaction is

exceptionally fast, with second-order rate constants reported to be in the range of 10³ to 10⁶

M⁻¹s⁻¹.[9][10][11][12] This rapid kinetics allows for efficient conjugation even at low

concentrations of reactants. The reaction is highly specific and bioorthogonal, proceeding

smoothly in complex biological media without the need for catalysts.

The workflow for a typical bioconjugation experiment is depicted below.

Step 1: TCO Labeling

Step 2: Bioorthogonal Ligation

Biomolecule
(e.g., Antibody)

TCO-Labeled Biomolecule

 TFP Ester Reaction
(Amine Labeling)

TCO-PEG12-TFP Ester

Final Bioconjugate

 TCO-Tetrazine Click Reaction
(IEDDA)

Tetrazine-Modified Molecule
(e.g., Drug, Fluorophore)

Click to download full resolution via product page

General workflow for bioconjugation.

Experimental Protocols
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The following are detailed protocols for the key experiments involving TCO-PEG12-TFP ester.

Protocol 1: Labeling of a Protein with TCO-PEG12-TFP
Ester
This protocol describes the general procedure for labeling a protein with TCO-PEG12-TFP
ester. Optimization may be required for specific proteins.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

TCO-PEG12-TFP ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

Protein Preparation:

Prepare the protein solution at a concentration of 1-5 mg/mL in an amine-free buffer. If the

protein is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an

appropriate buffer.

Reagent Preparation:

Allow the vial of TCO-PEG12-TFP ester to equilibrate to room temperature before opening

to prevent moisture condensation.

Immediately before use, prepare a 10 mM stock solution of TCO-PEG12-TFP ester in
anhydrous DMSO or DMF.
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Labeling Reaction:

Add the desired molar excess of the TCO-PEG12-TFP ester stock solution to the protein

solution. A 10- to 20-fold molar excess is a good starting point, but the optimal ratio should

be determined empirically.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle

mixing.

Quenching:

Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature.

Purification:

Remove excess, unreacted TCO-PEG12-TFP ester using a desalting column according to

the manufacturer's instructions.

Storage:

Store the TCO-labeled protein at 4°C for short-term storage or at -20°C or -80°C for long-

term storage. Due to the limited shelf life of the TCO group, long-term storage is not

recommended.[7][13]

Protocol 2: TCO-Tetrazine Ligation
This protocol describes the general procedure for the click chemistry reaction between a TCO-

labeled biomolecule and a tetrazine-modified molecule.

Materials:

TCO-labeled biomolecule (from Protocol 1)

Tetrazine-modified molecule

Reaction buffer (e.g., PBS, pH 7.4)
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Procedure:

Reaction Setup:

Combine the TCO-labeled biomolecule and the tetrazine-modified molecule in the reaction

buffer. A slight molar excess (1.1 to 1.5-fold) of one component is often used to ensure

complete reaction of the other.

Incubation:

Incubate the reaction at room temperature for 30-60 minutes. The reaction is typically

complete within this timeframe due to the fast kinetics.

Purification (if necessary):

If required, purify the final bioconjugate to remove any unreacted starting materials using

an appropriate method such as size-exclusion chromatography (SEC) or dialysis.

Protocol 3: Determination of the Degree of Labeling
(DOL)
The degree of labeling, which is the average number of TCO molecules per protein, can be

determined using a spectrophotometric method if the TCO reagent has a distinct absorbance,

or more commonly for TCO, by reacting the labeled protein with a tetrazine-fluorophore and

measuring the absorbance of the fluorophore.

Materials:

TCO-labeled protein

Tetrazine-fluorophore conjugate with a known extinction coefficient

Spectrophotometer

Procedure:

React with Tetrazine-Fluorophore:
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React a known concentration of the TCO-labeled protein with an excess of a tetrazine-

fluorophore.

Purify the resulting fluorescently labeled protein to remove any unreacted tetrazine-

fluorophore.

Absorbance Measurements:

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the

maximum absorbance wavelength (λ_max) of the fluorophore.

Calculations:

Calculate the protein concentration using the Beer-Lambert law (A = εbc), correcting for

the absorbance of the fluorophore at 280 nm.

Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

Where CF is the correction factor (A₂₈₀ of the free fluorophore / A_max of the free

fluorophore) and ε_protein is the molar extinction coefficient of the protein at 280 nm.

Calculate the concentration of the fluorophore.

Fluorophore Concentration (M) = A_max / ε_fluorophore

Calculate the Degree of Labeling (DOL).

DOL = Fluorophore Concentration / Protein Concentration

Applications in Drug Development
The unique properties of TCO-PEG12-TFP ester make it a valuable tool in modern drug

development.

Antibody-Drug Conjugates (ADCs)
In the development of ADCs, TCO-PEG12-TFP ester can be used to attach a cytotoxic drug to

an antibody. The antibody is first labeled with the TCO group, and the drug is modified with a

tetrazine. The subsequent click reaction results in a precisely constructed ADC.
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ADC Synthesis Workflow
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TCO-Antibody
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Antibody-Drug Conjugate

Click Chemistry

Tetrazine-Drug

PROTAC Synthesis Workflow

Protein of Interest Ligand
(with Amine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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